Cas no 175203-47-1 (3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

• Product Name: 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• CAS No: 175203-47-1
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD00203983
• CID: 134052
• PubChem ID: 2779166
• Update Time: 2025-08-05

3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• 3-benzyl-2,4-dioxo-1-propan-2-ylpyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-(1-methylethyl)-2,4-dioxo-3-(phenylmethyl)-
• HMS555L05
• 3-BENZYL-5-CYANO-1-ISOPROPYLURACIL
• 3-benzyl-2,4-dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• CS-0324164
• 175203-47-1
• MFCD00203983
• 2,4-bis(oxidanylidene)-3-(phenylmethyl)-1-propan-2-yl-pyrimidine-5-carbonitrile
• Maybridge1_004999
• DTXSID60381302
• A811868
• SB60239
• AKOS015908717
• 2,4-dioxo-3-(phenylmethyl)-1-propan-2-yl-5-pyrimidinecarbonitrile
• AS-9159
• FT-0615092
• CCG-56420
• Oprea1_339644
• KM 07738
• SR-01000645377-1

• MDL： MFCD00203983
• Inchi： 1S/C15H15N3O2/c1-11(2)17-10-13(8-16)14(19)18(15(17)20)9-12-6-4-3-5-7-12/h3-7,10-11H,9H2,1-2H3
• InChI Key： CGYSBPLTCJYBOI-UHFFFAOYSA-N
• SMILES： O=C1N(C(C(C#N)=CN1C(C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.11600
• Monoisotopic Mass: 269.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.26
• Melting Point: 151 °C
• Boiling Point: 399.1°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.609
• PSA: 67.79000
• LogP: 1.51088
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Benzyl-1-isopropyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones